N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C22H23FN2O2/c1-25(2)20(18-11-7-9-16-8-3-4-10-17(16)18)14-24-22(26)15-27-21-13-6-5-12-19(21)23/h3-13,20H,14-15H2,1-2H3,(H,24,26)
• InChI Key: CTHUKAPNDFPQMA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)COC1=CC=CC=C1F)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C22H23FN2O2
• Molecular Weight: 366.4 g/mol

Description

N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-2-(2-fluorophenoxy)acetamide, also known as FENMA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. FENMA is a member of the phenylacetamide class of compounds and has been found to exhibit a range of biochemical and physiological effects in laboratory experiments. In

Scientific Research Applications

Alzheimer's Disease Imaging

N-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-2-(2-fluorophenoxy)acetamide and its derivatives have been utilized in the development of imaging agents for Alzheimer's disease. One such derivative, [18F]FDDNP, has been employed in conjunction with positron emission tomography (PET) to localize and quantify neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's patients. This approach facilitates the diagnostic assessment of Alzheimer's and assists in monitoring responses to experimental treatments, highlighting the compound's potential in neuroscience research and clinical diagnostics Shoghi-Jadid et al., 2002.

Molecular Structure Studies

Research on compounds structurally related to this compound has contributed to the understanding of molecular structures and intermolecular interactions. For example, studies on diethyl 2,2′-[(5-dimethylamino-1-naphthyl)sulfonylimino]diacetate have provided insights into the displacement of dimethylamino groups and the conformation of ethoxy groups, enhancing our knowledge of molecular geometry and bonding Zhang et al., 2009.